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Introduction
Biopolymers, derived from renewable resources like starch, chitosan, and cellulose, are gaining

significant attention as sustainable alternatives to petroleum-based plastics.[1][2] However,

native biopolymers are often brittle and difficult to process due to strong intermolecular forces,

such as hydrogen bonding, within their polymer chains.[2][3] To overcome these limitations and

improve their flexibility and workability, plasticizers are incorporated.[2][4] Propane-1,2,3-triol,
commonly known as glycerol, is a simple, non-toxic, and highly effective plasticizer for

hydrophilic biopolymers due to its hygroscopic nature and ability to form hydrogen bonds.[4][5]

[6] This document outlines the mechanism, applications, and protocols for using glycerol as a

plasticizer in biopolymer film preparation and characterization.

Mechanism of Action
Glycerol acts as a plasticizer by inserting its small molecules between the long polymer chains

of the biopolymer.[7] Its three hydroxyl (-OH) groups readily form hydrogen bonds with the

hydroxyl, amine, or amide groups on the biopolymer chains.[3][5] This interaction disrupts the

existing, rigid intermolecular and intramolecular hydrogen bonds between the polymer chains

themselves.[3][8] Consequently, the cohesion between polymer chains is reduced, which

increases the intermolecular spacing (free volume), enhances the mobility of the polymer
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chains, and lowers the glass transition temperature (Tg).[5][7] The result is a more flexible, less

brittle material.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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